2-(4-Ethylphenyl)-6-methylquinoline-4-carbonyl chloride
Overview
Description
2-(4-Ethylphenyl)-6-methylquinoline-4-carbonyl chloride (EPQMCC) is a novel quinoline derivative that is gaining traction in the scientific community due to its distinct biological properties. EPQMCC has been studied extensively as a potential therapeutic agent, with promising results in both pre-clinical and clinical studies.
Scientific Research Applications
Synthesis of Quinoline Derivatives
2-(4-Ethylphenyl)-6-methylquinoline-4-carbonyl chloride is a compound that can be part of a broader class of chemicals utilized in the synthesis of various quinoline derivatives. A study highlighted the synthesis of a new series of pyridine and fused pyridine derivatives, showing the versatility of quinoline compounds in chemical synthesis (Al-Issa, 2012).
Reactions and Derivative Formation
The reactivity of quinoline compounds, similar to 2-(4-Ethylphenyl)-6-methylquinoline-4-carbonyl chloride, has been studied, highlighting their potential in generating various derivatives. For instance, the reaction of 4-methyl-2-phenyl-1,2-dihydro-6-oxo-5-pyridinecarbonitrile with arylidene malononitrile afforded isoquinoline derivatives. Such studies underscore the potential of these compounds in synthetic organic chemistry and the formation of complex molecular structures (Al-Issa, 2012).
Applications in Polymerization and Catalysis
Quinoline derivatives have been implicated in the synthesis of various polymer materials and as catalysts in polymerization reactions. For example, a study discussed the synthesis of tri- and tetra-dentate imine vanadyl complexes and their application in ethylene polymerization/ring opening polymerization capability, highlighting the multifaceted use of quinoline-based compounds in advanced material science and catalysis (Ma et al., 2014).
Advanced Material Synthesis
The role of quinoline derivatives in advanced material synthesis is noteworthy. For instance, cyclometalated Pd(II) and Ir(III) 2-(4-bromophenyl)pyridine complexes with N-heterocyclic carbenes and acetylacetonate were synthesized and characterized for their luminescent properties and application in one-pot oxidation/Suzuki coupling of aryl chlorides containing hydroxymethyl, indicating the significance of these compounds in the field of material chemistry and catalysis (Xu et al., 2014).
properties
IUPAC Name |
2-(4-ethylphenyl)-6-methylquinoline-4-carbonyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16ClNO/c1-3-13-5-7-14(8-6-13)18-11-16(19(20)22)15-10-12(2)4-9-17(15)21-18/h4-11H,3H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BQBVJZAEMNCHTI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)C2=NC3=C(C=C(C=C3)C)C(=C2)C(=O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16ClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901206698 |
Source
|
| Record name | 2-(4-Ethylphenyl)-6-methyl-4-quinolinecarbonyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901206698 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
309.8 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-Ethylphenyl)-6-methylquinoline-4-carbonyl chloride | |
CAS RN |
1160253-51-9 |
Source
|
| Record name | 2-(4-Ethylphenyl)-6-methyl-4-quinolinecarbonyl chloride | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1160253-51-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-(4-Ethylphenyl)-6-methyl-4-quinolinecarbonyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901206698 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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